1-Bromo-3-(3-formylphenyl)propan-2-one

• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 3-(3-bromo-2-oxopropyl)benzaldehyde
• InChI: InChI=1S/C10H9BrO2/c11-6-10(13)5-8-2-1-3-9(4-8)7-12/h1-4,7H,5-6H2
• InChI Key: HHOMYRMRDJIJAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C=O)CC(=O)CBr

Description

1-Bromo-3-(3-formylphenyl)propan-2-one is a high-purity small molecule characterized by a propan-2-one backbone functionalized with a bromine atom and a 3-formylphenyl group. Its structure incorporates two highly reactive and versatile functional handles: an α-bromoketone moiety and an aromatic aldehyde. The α-haloketone group is a well-known electrophile susceptible to nucleophilic substitution reactions, particularly with nitrogen nucleophiles, facilitating its role as a key building block in heterocyclic chemistry. The presence of the formyl group on the phenyl ring provides an additional site for chemical modification, such as condensation reactions, allowing for the construction of more complex molecular architectures. While the specific biological mechanism of action for this compound is not fully characterized, its structural features are consistent with molecules explored in materials science and pharmaceutical research. It is often utilized as a crucial synthetic intermediate for the preparation of more complex organic targets, including specialized polymers and potential pharmacologically active compounds. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the Safety Data Sheet (SDS) and handle this compound with appropriate personal protective equipment (PPE), including eyeshields, faceshields, and gloves, in a well-ventilated laboratory environment. For specific storage conditions, please refer to the product's Certificate of Analysis (COA).

Biological Activity

1-Bromo-3-(3-formylphenyl)propan-2-one, a compound with the molecular formula $C_{10}H_9BrO_2$ and a molecular weight of 241.08 g/mol, is an organic bromine derivative that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, including its synthesis, potential therapeutic applications, and relevant research findings.

Synthesis and Characterization

The compound is synthesized through methods involving the bromination of phenyl derivatives and subsequent reactions that introduce the formyl group. The synthesis typically yields a product that can be characterized using techniques such as NMR spectroscopy and mass spectrometry.

Biological Activity Overview

The biological activity of 1-Bromo-3-(3-formylphenyl)propan-2-one has been investigated in various contexts, particularly focusing on its antibacterial and antifungal properties.

Antifungal Activity

Similarly, the antifungal properties of brominated compounds have been documented. The compound's structural characteristics align with those known to inhibit fungal growth. For instance, ketones and their derivatives have shown varying degrees of antifungal activity against strains like Candida albicans .

Case Studies

• Antibacterial Properties : A study conducted on synthetic benzyl bromides revealed that these compounds could serve as promising candidates for antibacterial drug development due to their effectiveness against clinical pathogenic strains .
• Potential for Therapeutic Use : A review highlighted the broad spectrum of biological responses elicited by beta-aminovinyl ketones, which include antitumor and antibacterial activities . While 1-Bromo-3-(3-formylphenyl)propan-2-one is not directly mentioned, its classification as a ketone suggests it may exhibit similar properties.

Research Findings

Several studies have focused on the reactivity and applications of related ketone derivatives:

Study	Focus	Findings
Shakhatreh et al. (2016)	Antibacterial & Antifungal Activities	Identified strong antibacterial properties in benzyl bromides; moderate activity in ketones against Candida albicans
Seyfried et al. (2015)	Biological Responses of Ketones	Highlighted antitumor and antibacterial properties of beta-aminovinyl ketones
Gevorgyan (2015)	C-H Arylation Reactions	Discussed synthetic pathways for producing biologically active compounds including ketones

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents/Modifications	Key Properties/Reactivity	Synthesis Yield (if reported)	Reference
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	2,4-Dichlorophenyl group	Electron-withdrawing Cl groups enhance electrophilic substitution but reduce ring activation. Low yield (19%) indicates challenging bromination.	19%
1-Bromo-3-(4-iodophenyl)propan-2-one	4-Iodophenyl group	Bulky iodine substituent may hinder nucleophilic substitution but enhance leaving-group potential.	Not reported
2-Bromo-1-(3-chloro-4-methylphenyl)propan-1-one	Bromine at propan-1-one position; Cl/CH3 substituents	Positional isomerism alters steric environment; bromine adjacent to carbonyl may increase SN2 reactivity.	Not reported
2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one	α,β-unsaturated ketone (enone)	Conjugated double bond enables Michael addition; bromine at α-position enhances elimination/substitution reactivity.	Not reported
1-Bromo-3-(4-chlorophenoxy)propan-2-one	Phenoxy group with Cl substituent	Electron-withdrawing phenoxy group alters electron density; potential for resonance stabilization.	Not reported
1-(3-Bromo-4-hydroxyphenyl)propan-1-one	Bromine and hydroxyl on phenyl ring	Hydroxyl group activates the ring for electrophilic substitution, contrasting with deactivating formyl group.	Not reported

Physical and Spectral Properties

• Solubility : Bulky substituents like iodine () reduce solubility in polar solvents compared to the formyl group, which may enhance solubility in DMF or DMSO .
• Conjugation Effects: The enone structure in 2-bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one () introduces UV-Vis absorption maxima distinct from saturated ketones like the target compound .

Q & A

Q. What are the common synthetic routes for 1-Bromo-3-(3-formylphenyl)propan-2-one, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via bromination of phenylacetone derivatives. A typical method involves using bromine or N-bromosuccinimide (NBS) with catalysts like FeBr₃. For example, bromination of 3-formylphenylacetone under controlled temperatures (0–25°C) in anhydrous dichloromethane yields the product. Optimizing stoichiometry (1:1.2 molar ratio of substrate to brominating agent) and reaction time (4–12 hours) minimizes side reactions like di-bromination. Purification via column chromatography (silica gel, hexane/ethyl acetate eluent) is critical to isolate the mono-brominated product .

Q. How is the compound characterized using spectroscopic and crystallographic techniques?

• Methodological Answer :

• Spectroscopy :
• ¹H/¹³C NMR : The bromine and formyl groups produce distinct deshielding effects. For instance, the formyl proton appears as a singlet near δ 9.8–10.2 ppm, while the carbonyl carbon (C=O) resonates at ~200–210 ppm .
• IR : Stretching frequencies for C=O (~1700 cm⁻¹) and C-Br (~550–600 cm⁻¹) confirm functional groups .
• X-ray Crystallography : SHELX software (e.g., SHELXL for refinement) resolves molecular geometry. Key parameters include bond angles (e.g., Br-C-C=O ~120°) and torsional angles to confirm steric effects from the formyl group .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize by-products like di-brominated derivatives?

• Methodological Answer :

• Temperature Control : Lower temperatures (0–5°C) reduce radical-mediated side reactions during bromination.
• Catalyst Selection : FeBr₃ enhances regioselectivity compared to AlBr₃, as shown in comparative studies of aryl ketone brominations .
• In Situ Monitoring : Use TLC or HPLC-MS to track reaction progress. Quenching excess bromine with Na₂S₂O₃ at 80% conversion prevents over-bromination .

Q. What strategies resolve contradictions in crystallographic data, such as unexpected bond lengths or disordered structures?

• Methodological Answer :

• Data Collection : High-resolution synchrotron data (≤0.8 Å) improves electron density maps for ambiguous regions.
• Refinement Tools : SHELXL’s TWIN and BASF commands address twinning or disorder. For example, partial occupancy refinement can model overlapping formyl and bromine positions .
• Validation : Cross-check with DFT-calculated bond lengths (e.g., Gaussian09 at B3LYP/6-31G* level) to identify outliers .

Q. How can researchers assess the compound’s biological activity and interactions with target proteins?

• Methodological Answer :

• In Vitro Assays :
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa) at 10–100 µM doses. IC₅₀ values correlate with halogen substituent electronegativity .
• Enzyme Inhibition : Fluorescence polarization assays measure binding to kinases or proteases. The bromine atom enhances electrophilicity, enabling covalent interactions with cysteine residues .
• Molecular Docking : AutoDock Vina simulates binding poses. The formyl group’s orientation influences hydrogen bonding with active-site residues (e.g., Lys or Ser) .

Comparative Analysis of Structural Analogs

Compound Name	Key Structural Differences	Reactivity/Biological Impact	Reference
1-Bromo-3-(4-chlorophenyl)propan-2-one	Chlorine instead of formyl group	Lower electrophilicity; reduced cytotoxicity
1-Bromo-3-(3-iodophenyl)propan-2-one	Iodine substituent	Enhanced halogen bonding in protein interactions
1-Bromo-3-(3-nitrophenyl)propan-2-one	Nitro group instead of formyl	Higher metabolic instability in vivo